Cas no 105613-79-4 (1H-1,2,4-Triazole, 3-nitro-1-[(2,4,6-tripropylphenyl)sulfonyl]-)

• Product Name: 1H-1,2,4-Triazole, 3-nitro-1-[(2,4,6-tripropylphenyl)sulfonyl]-
• CAS No: 105613-79-4
• MF: C₁₇H₂₄N₄O₄S
• MW: 380.461862564087
• CID: 1157428
• Update Time: 2024-07-26

1H-1,2,4-Triazole, 3-nitro-1-[(2,4,6-tripropylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-nitro-1-[(2,4,6-tripropylphenyl)sulfonyl]-

• Inchi： 1S/C17H24N4O4S/c1-4-7-13-10-14(8-5-2)16(15(11-13)9-6-3)26(24,25)20-12-18-17(19-20)21(22)23/h10-12H,4-9H2,1-3H3
• InChI Key： XFJJPOHWVOYVGS-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(CCC)C=C(CCC)C=C2CCC)(=O)=O)C=NC([N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 380.15202

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 569.0±60.0 °C(Predicted)
• PSA: 107.99
• pka: -5.80±0.50(Predicted)